Cas no 1342141-02-9 (N-Methyl-1,4-dioxane-2-carboxamide)
N-Methyl-1,4-dioxane-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-Methyl-1,4-dioxane-2-carboxamide
-
- MDL: MFCD19596934
- Inchi: 1S/C6H11NO3/c1-7-6(8)5-4-9-2-3-10-5/h5H,2-4H2,1H3,(H,7,8)
- InChI Key: FZNOGTMJROFFBY-UHFFFAOYSA-N
- SMILES: O1CCOCC1C(NC)=O
Experimental Properties
- Density: 1.128±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 339.9±37.0 °C(Predicted)
- pka: 14.78±0.20(Predicted)
N-Methyl-1,4-dioxane-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-344531-1.0g |
N-methyl-1,4-dioxane-2-carboxamide |
1342141-02-9 | 1.0g |
$821.0 | 2023-02-22 | ||
| Enamine | EN300-344531-2.5g |
N-methyl-1,4-dioxane-2-carboxamide |
1342141-02-9 | 2.5g |
$1701.0 | 2023-09-03 | ||
| Enamine | EN300-344531-5.0g |
N-methyl-1,4-dioxane-2-carboxamide |
1342141-02-9 | 5.0g |
$2154.0 | 2023-02-22 | ||
| Enamine | EN300-344531-10.0g |
N-methyl-1,4-dioxane-2-carboxamide |
1342141-02-9 | 10.0g |
$2708.0 | 2023-02-22 | ||
| Enamine | EN300-344531-1g |
N-methyl-1,4-dioxane-2-carboxamide |
1342141-02-9 | 1g |
$821.0 | 2023-09-03 | ||
| Enamine | EN300-344531-5g |
N-methyl-1,4-dioxane-2-carboxamide |
1342141-02-9 | 5g |
$2154.0 | 2023-09-03 | ||
| Enamine | EN300-344531-10g |
N-methyl-1,4-dioxane-2-carboxamide |
1342141-02-9 | 10g |
$2708.0 | 2023-09-03 |
N-Methyl-1,4-dioxane-2-carboxamide Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on N-Methyl-1,4-dioxane-2-carboxamide
Professional Introduction to N-Methyl-1,4-dioxane-2-carboxamide (CAS No. 1342141-02-9)
N-Methyl-1,4-dioxane-2-carboxamide, a compound with the chemical identifier CAS No. 1342141-02-9, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and synthetic intermediates. The molecular structure of N-Methyl-1,4-dioxane-2-carboxamide consists of a dioxane ring substituted with a carboxamide group and a methyl moiety, which endows it with distinct chemical properties that make it a valuable candidate for further exploration.
The dioxane ring in N-Methyl-1,4-dioxane-2-carboxamide serves as a versatile scaffold that can be modified in various ways to achieve specific biological activities. Recent studies have highlighted the compound's role as a precursor in the synthesis of more complex molecules, particularly in the realm of drug discovery. The carboxamide functional group, attached to the dioxane ring, introduces polarity and reactivity that can be exploited for medicinal chemistry applications. This feature has been particularly useful in designing molecules that interact with biological targets such as enzymes and receptors.
In the context of modern pharmaceutical research, N-Methyl-1,4-dioxane-2-carboxamide has been investigated for its potential as an intermediate in the synthesis of bioactive compounds. The compound's ability to undergo various chemical transformations, including nucleophilic substitution and condensation reactions, makes it a valuable building block for constructing more intricate molecular architectures. These transformations are often facilitated by the presence of the reactive sites on the dioxane ring and the carboxamide group.
One of the most compelling aspects of N-Methyl-1,4-dioxane-2-carboxamide is its utility in the development of novel therapeutic agents. Researchers have been particularly interested in its potential applications in treating neurological disorders, where precise molecular interactions are crucial. The compound's structural features allow it to mimic natural biomolecules and disrupt pathogenic processes at the molecular level. This has led to several promising preclinical studies exploring its efficacy and safety profiles.
The synthesis of N-Methyl-1,4-dioxane-2-carboxamide involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the functionalization of a dioxane precursor, followed by the introduction of the carboxamide group and methyl moiety through carefully controlled reactions. These synthetic routes have been optimized to ensure high yields and purity, which are essential for pharmaceutical applications.
Recent advancements in computational chemistry have further enhanced the understanding of N-Methyl-1,4-dioxane-2-carboxamide's properties. Molecular modeling studies have provided insights into how this compound interacts with biological targets at an atomic level. These simulations have been instrumental in guiding the design of more effective derivatives with improved pharmacological properties. The integration of experimental data with computational predictions has allowed researchers to refine their strategies for developing novel drug candidates.
The pharmacokinetic behavior of N-Methyl-1,4-dioxane-2-carboxamide is another area of active investigation. Studies have focused on understanding how this compound is metabolized and eliminated from the body. This information is critical for determining appropriate dosing regimens and minimizing potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize metabolic pathways and identify key intermediates.
Environmental considerations also play a significant role in the development and application of N-Methyl-1,4-dioxane-2-carboxamide. Researchers are increasingly aware of the importance of sustainable chemistry practices and are exploring greener synthetic methods. These efforts aim to reduce waste generation and minimize environmental impact while maintaining high standards of product quality. The adoption of green chemistry principles has not only improved efficiency but also enhanced safety in laboratory operations.
The future prospects for N-Methyl-1,4-dioxane-2-carboxamide are promising, with ongoing research expected to uncover new applications and therapeutic uses. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our understanding of molecular interactions continues to evolve, compounds like N-Methyl-1,4-dioxane-2-carboxamide will remain at the forefront of pharmaceutical research.
1342141-02-9 (N-Methyl-1,4-dioxane-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)